Cas no 1807271-93-7 (5-Chloro-6-nitropicolinonitrile)

• Product Name: 5-Chloro-6-nitropicolinonitrile
• CAS No: 1807271-93-7
• MF: C₆H₂ClN₃O₂
• MW: 183.551979541779
• CID: 4802976
• Update Time: 2025-06-08

5-Chloro-6-nitropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-nitropicolinonitrile

• Inchi： 1S/C6H2ClN3O2/c7-5-2-1-4(3-8)9-6(5)10(11)12/h1-2H
• InChI Key： WALVBFXZCFIUSN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)N=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 231
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 5-Chloro-6-nitropicolinonitrile

5-Chloro-6-nitropicolinonitrile (CAS No. 1807271-93-7): An Overview of Its Synthesis, Properties, and Applications in Chemical Biology

5-Chloro-6-nitropicolinonitrile (CAS No. 1807271-93-7) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. In this article, we will delve into the synthesis, physical and chemical properties, and potential applications of 5-Chloro-6-nitropicolinonitrile.

Synthesis of 5-Chloro-6-nitropicolinonitrile

The synthesis of 5-Chloro-6-nitropicolinonitrile involves a series of well-defined chemical reactions. One common method involves the nitration of 5-chloropicolinonitrile, followed by further functional group modifications. The initial step typically involves the reaction of 5-chloropicolinonitrile with a nitrating agent such as nitric acid or a mixture of nitric and sulfuric acids. This step introduces the nitro group to the molecule, resulting in the formation of 5-Chloro-6-nitropicolinonitrile.

The reaction conditions, including temperature, concentration, and reaction time, are crucial for achieving high yields and purity. Recent studies have explored alternative nitrating agents and catalysts to improve the efficiency and selectivity of the nitration process. For example, the use of metal catalysts such as palladium or copper has shown promise in enhancing the yield and reducing by-products.

Physical and Chemical Properties

5-Chloro-6-nitropicolinonitrile is a solid compound with a molecular weight of approximately 194.58 g/mol. It is characterized by its yellowish color and crystalline structure. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

The presence of the chloro and nitro groups imparts unique electronic properties to the molecule, making it highly reactive in various chemical transformations. The nitrile group can undergo hydrolysis to form carboxylic acids or reduction to form amines, providing multiple pathways for further functionalization. Additionally, the chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Applications in Chemical Biology and Medicinal Chemistry

5-Chloro-6-nitropicolinonitrile has found applications in several areas of chemical biology and medicinal chemistry due to its versatile reactivity and structural features. One notable application is in the synthesis of bioactive molecules with potential therapeutic properties.

In recent years, there has been increasing interest in developing small molecules that can modulate protein-protein interactions (PPIs) for therapeutic purposes. 5-Chloro-6-nitropicolinonitrile serves as an excellent starting material for the synthesis of PPI inhibitors due to its ability to form stable complexes with target proteins. For instance, derivatives of this compound have been shown to inhibit specific PPIs involved in cancer signaling pathways.

Beyond PPI modulation, 5-Chloro-6-nitropicolinonitrile has also been explored for its potential as an antimicrobial agent. Studies have demonstrated that certain derivatives exhibit potent activity against a range of bacterial strains, including multidrug-resistant pathogens. The mechanism of action involves disrupting bacterial cell wall synthesis or interfering with essential metabolic processes.

Conclusion

In conclusion, 5-Chloro-6-nitropicolinonitrile (CAS No. 1807271-93-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an attractive intermediate for synthesizing bioactive molecules with diverse applications in chemical biology and medicinal chemistry. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding and treatment of complex biological systems.